Cas no 17481-27-5 (3-Amino-4-methoxybenzamide)

• Product Name: 3-Amino-4-methoxybenzamide
• CAS No: 17481-27-5
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00017132
• CID: 50776
• PubChem ID: 87558960
• Update Time: 2025-08-03

3-Amino-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-methoxybenzamide
• 3-Amino-4-methoxy-benzamide
• 3-Amino-p-anisamide
• AMBA BASE
• EINECS 241-497-6
• FAST RED KL BASE
• Azoic DC 121(base)
• 3-AMINO-4-ANISAMIDE
• 5-Amino-4-methoxybenzamide
• 3-amino-4-methoxy-benzamid
• 4-Methoxy-3-aminobenzamide
• Benzamide, 3-amino-4-methoxy-
• 3-Amino-4-Methoxy Benzamide
• INCJNDAQNPWMPZ-UHFFFAOYSA-N
• MLS000105652
• Cambridge id 5306680
• Oprea1_735966
• KSC495O3J
• INCJNDAQNPWMPZ-UHFFFAOYSA-
• SP745
• HMS2412G19
• SBB058396
• BBL011840
• STK946212
• SCHEMBL761126
• D78393
• CHEMBL1894286
• NS00025744
• A811693
• CS-0116116
• DTXSID4066206
• AKOS000130720
• EN300-42109
• 17481-27-5
• MFCD00017132
• (3-Amino-4-methoxybenzoyl)amine
• WG65786LJC
• SDCCGMLS-0006111.P002
• InChI=1/C8H10N2O2/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,9H2,1H3,(H2,10,11)
• SMR000102630
• Z239125322
• FT-0614981
• BB 0242902
• DS-1699
• DTXCID7035569
• A1953
• DB-043991

• MDL： MFCD00017132
• Inchi： 1S/C8H10N2O2/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key： INCJNDAQNPWMPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(N)=O)=CC=1N

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: Powder
• Density: 1.236
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.601
• PSA: 78.34000
• LogP: 1.65780
• Solubility: Uncertain

3-Amino-4-methoxybenzamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD84182)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Amino-4-methoxybenzamide

Comprehensive Overview of 3-Amino-4-methoxybenzamide (CAS No. 17481-27-5): Properties, Applications, and Industry Insights

3-Amino-4-methoxybenzamide, identified by its CAS number 17481-27-5, is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This aromatic amide derivative features both amino and methoxy functional groups, which contribute to its unique reactivity and utility in synthetic chemistry. The compound’s molecular structure (C₈H₁₀N₂O₂) makes it a valuable intermediate for designing bioactive molecules, particularly in drug discovery and material science.

In recent years, the demand for 3-Amino-4-methoxybenzamide has surged due to its role in developing small-molecule inhibitors and kinase-targeted therapies. Researchers frequently explore its potential in modulating enzyme activity, aligning with trends in precision medicine and personalized therapeutics. Its methoxybenzamide scaffold is also studied for applications in fluorescence probes and polymeric materials, addressing growing interests in bioimaging and sustainable polymers.

The synthesis of CAS 17481-27-5 typically involves multi-step organic reactions, including amidation and etherification processes. Advanced techniques like HPLC purification ensure high purity (>98%), meeting stringent requirements for pharmaceutical intermediates. Analytical characterization via NMR, mass spectrometry, and FTIR confirms its structural integrity, a critical step for regulatory compliance in GMP manufacturing.

From an industrial perspective, 3-Amino-4-methoxybenzamide aligns with the green chemistry movement. Manufacturers increasingly adopt solvent-free synthesis and catalytic methods to minimize environmental impact, responding to global calls for eco-friendly production. This focus resonates with search trends around sustainable chemicals and carbon-neutral processes, highlighting the compound’s modern relevance.

Emerging studies suggest potential applications of 17481-27-5 in neurological research, particularly in modulating neurotransmitter pathways. Such findings correlate with frequent searches for neuroprotective agents and CNS drug development, positioning this compound as a subject of interdisciplinary interest. Its low toxicity profile further enhances its appeal for in vivo studies.

For suppliers and distributors, optimizing CAS 17481-27-5 listings with SEO-friendly terms like "high-purity benzamide derivatives" or "custom synthesis of amino-methoxy compounds" can improve visibility. The compound’s versatility ensures steady demand across academic labs, contract research organizations (CROs), and industrial R&D sectors.

In summary, 3-Amino-4-methoxybenzamide exemplifies how niche chemicals drive innovation. Its dual functionality as a building block and biologically active moiety underscores its value in addressing contemporary challenges—from drug resistance to advanced material design. As research evolves, this compound will likely remain a focal point in structure-activity relationship (SAR) studies and beyond.